
N-Butylbutanamide: A Technical Guide to
Hazards, Toxicity, and Risk Assessment

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-butylbutanamide

Cat. No.: B1268219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

October 30, 2025

Abstract
N-butylbutanamide (CAS No. 10264-16-1) is a chemical compound for which publicly

available toxicological data is limited. This technical guide provides a comprehensive overview

of the known hazards associated with N-butylbutanamide, based on the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). Due to the scarcity of quantitative

toxicity data, this document also outlines the necessary experimental protocols and a logical

framework for a thorough toxicological assessment. This guide is intended to inform

researchers, scientists, and drug development professionals on the safe handling of N-
butylbutanamide and to highlight critical data gaps that require further investigation.

Chemical Identification and Physical Properties
N-butylbutanamide is a secondary amide with the molecular formula C8H17NO.
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Identifier Value

IUPAC Name N-butylbutanamide

CAS Number 10264-16-1

Molecular Formula C8H17NO

Molecular Weight 143.23 g/mol

Synonyms N-butylbutyramide, Butanamide, N-butyl-

Hazard Identification and Classification
The primary source of hazard information for N-butylbutanamide comes from notifications to

the European Chemicals Agency (ECHA) under the GHS classification system. The compound

is classified as an irritant for the skin, eyes, and respiratory system.[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Data sourced from the ECHA C&L Inventory.[1]

Toxicological Data
A comprehensive literature search of scholarly articles, toxicological databases, and safety

data sheets reveals a significant lack of quantitative toxicological data for N-butylbutanamide.

Acute Toxicity: No data available (e.g., LD50, LC50).

Repeated Dose Toxicity: No data available.

Genotoxicity: No data available.
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Carcinogenicity: No data available.

Reproductive and Developmental Toxicity: No data available.

The absence of this data necessitates a cautious approach to the handling and use of N-
butylbutanamide, treating it as a substance with unknown long-term health effects.

Proposed Toxicological Assessment Workflow
Given the limited data, a structured approach is required to fully characterize the toxicological

profile of N-butylbutanamide. The following workflow outlines a logical progression for such an

assessment.
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Caption: Logical workflow for the toxicological assessment of N-butylbutanamide.

Experimental Protocols
Detailed experimental protocols for toxicological studies on N-butylbutanamide are not

available in the public domain. However, standardized OECD guidelines provide the framework

for conducting such studies.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)
This in vitro test is a validated alternative to animal testing for skin irritation.

Methodology:

Test System: A reconstructed human epidermis model, which is a three-dimensional tissue

construct that mimics the biochemical and physiological properties of the upper parts of the

human skin.

Procedure:

N-butylbutanamide is applied topically to the surface of the RhE tissue.

The tissue is incubated for a defined period (e.g., 60 minutes).

After exposure, the test chemical is removed by washing.

The tissue is then incubated for a post-exposure period (e.g., 42 hours) to allow for the

expression of cytotoxic effects.

Endpoint Measurement: Cell viability is determined by the enzymatic conversion of a vital

dye (e.g., MTT) into a colored product, which is measured spectrophotometrically.

Classification: A substance is classified as a skin irritant if the mean tissue viability is reduced

below a defined threshold (typically ≤ 50%) compared to negative controls.
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Caption: Experimental workflow for an in vitro skin irritation test (OECD 439).

Structure-Activity Relationship (SAR)
Considerations
While no specific SAR studies for N-butylbutanamide were identified, the toxicological profile

of amides can be influenced by factors such as the length of the alkyl chains and the degree of

substitution on the nitrogen atom. Generally, amides are relatively stable compounds, but they

can be hydrolyzed in vivo to their corresponding carboxylic acids and amines. The toxicity of

the parent amide may, therefore, be related to the toxicity of its potential metabolites (in this

case, butyric acid and n-butylamine).

Conclusion and Recommendations
N-butylbutanamide is classified as a skin, eye, and respiratory irritant. Beyond these

classifications, there is a significant lack of data on its toxicological properties. For

professionals in research and drug development, this necessitates:

Strict adherence to safety protocols: Use of appropriate personal protective equipment

(gloves, safety glasses, and respiratory protection if aerosols are generated) is mandatory.

Avoidance of exposure: All handling should be conducted in well-ventilated areas, preferably

within a fume hood.

Further research: To enable a comprehensive risk assessment, the following studies are

recommended:

In vitro genotoxicity screening (e.g., Ames test).

Acute toxicity studies via oral, dermal, and inhalation routes.
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A 28-day repeated dose toxicity study to identify potential target organs for systemic

toxicity.

Until such data becomes available, N-butylbutanamide should be treated as a substance with

unknown systemic and long-term toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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